Cas no 54328-51-7 (Naphth[2,3-b]oxirene-2,7-dione, 1a,7a-dihydro-1a,7a-diphenyl-)
![Naphth[2,3-b]oxirene-2,7-dione, 1a,7a-dihydro-1a,7a-diphenyl- structure](https://www.kuujia.com/scimg/cas/54328-51-7x500.png)
54328-51-7 structure
Product name:Naphth[2,3-b]oxirene-2,7-dione, 1a,7a-dihydro-1a,7a-diphenyl-
Naphth[2,3-b]oxirene-2,7-dione, 1a,7a-dihydro-1a,7a-diphenyl- Chemical and Physical Properties
Names and Identifiers
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- Naphth[2,3-b]oxirene-2,7-dione, 1a,7a-dihydro-1a,7a-diphenyl-
- 1a,7a-diphenylnaphtho[2,3-b]oxirene-2,7-dione
- DTXSID50730486
- 54328-51-7
- 1a,7a-Diphenyl-1a,7a-dihydronaphtho[2,3-b]oxirene-2,7-dione
- SCHEMBL14488788
-
- Inchi: InChI=1S/C22H14O3/c23-19-17-13-7-8-14-18(17)20(24)22(16-11-5-2-6-12-16)21(19,25-22)15-9-3-1-4-10-15/h1-14H
- InChI Key: HINHCHZTYYNMNN-UHFFFAOYSA-N
- SMILES: C1(C23C(=O)C4C(=CC=CC=4)C(=O)C2(C2C=CC=CC=2)O3)C=CC=CC=1
Computed Properties
- Exact Mass: 326.09432
- Monoisotopic Mass: 326.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 522
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 46.7Ų
Experimental Properties
- PSA: 46.67
Naphth[2,3-b]oxirene-2,7-dione, 1a,7a-dihydro-1a,7a-diphenyl- Related Literature
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1. Tri-wavelength broadband antireflective coating built from refractive index controlled MgF2 filmsRuimin Ding,Yao Xu J. Mater. Chem. C, 2015,3, 3219-3224
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Vinodh Rajendra,Yang Chen,Michael A. Brook Polym. Chem., 2010,1, 312-320
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Stephen Hanessian,Juan Pablo Maianti,Vu Linh Ly,Benoît Deschênes-Simard Chem. Sci., 2012,3, 249-256
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Lei Li,Fangjian Shang,Li Wang,Supeng Pei,Yongming Zhang Energy Environ. Sci., 2010,3, 114-116
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